Cas no 1021260-47-8 (12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide)
1021260-47-8 structure
Product Name:12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
CAS No:1021260-47-8
MF:C20H17N3O2S
MW:363.432883024216
CID:6418358
PubChem ID:44116535
Update Time:2024-01-16
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
- 7-methyl-4-oxo-N-phenethyl-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide
- 7-methyl-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide
- 4H-Pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide, 7-methyl-4-oxo-N-(2-phenylethyl)-
- 1021260-47-8
- AKOS005635225
- Z818806940
- 12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
- F0598-0460
-
- Inchi: 1S/C20H17N3O2S/c1-13-7-8-17-22-19-15(20(25)23(17)12-13)11-16(26-19)18(24)21-10-9-14-5-3-2-4-6-14/h2-8,11-12H,9-10H2,1H3,(H,21,24)
- InChI Key: IPCZDJJTMJVHFW-UHFFFAOYSA-N
- SMILES: C12C=CC(C)=CN1C(=O)C1C=C(C(NCCC3=CC=CC=C3)=O)SC=1N=2
Computed Properties
- Exact Mass: 363.10414797g/mol
- Monoisotopic Mass: 363.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 90Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- pka: 14.04±0.40(Predicted)
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0598-0460-2μmol |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-5μmol |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-10μmol |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-20μmol |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-1mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-2mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-3mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-4mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-5mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0598-0460-10mg |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
1021260-47-8 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1021260-47-8 (12-methyl-2-oxo-N-(2-phenylethyl)-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide) Related Products
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